Cas no 477852-19-0 (3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime)

• Product Name: 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime
• CAS No: 477852-19-0
• CID: 3028472
• Update Time: 2025-07-18

3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime Chemical and Physical Properties

Names and Identifiers

• 3-NITRO-4-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)BENZENECARBALDEHYDE O-METHYLOXIME
• Benzaldehyde, 3-nitro-4-[[3-(trifluoromethyl)phenyl]thio]-, O-methyloxime
• 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime

Additional information on 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime

3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime (CAS No. 477852-19-0): An Overview of a Promising Compound in Medicinal Chemistry

3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime (CAS No. 477852-19-0) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is characterized by the presence of a nitro group, a trifluoromethylphenyl sulfanyl moiety, and an O-methyloxime functional group. These structural elements contribute to its distinct chemical properties and biological activities.

The nitro group is a well-known functional group in organic chemistry, often associated with high reactivity and the ability to participate in various chemical transformations. In the context of medicinal chemistry, nitro compounds have been explored for their potential as prodrugs, which can be metabolized in vivo to release active metabolites. The trifluoromethylphenyl sulfanyl moiety is another key feature of this compound. The trifluoromethyl group imparts lipophilicity and metabolic stability, while the sulfanyl linkage can enhance the compound's ability to interact with biological targets through sulfur-based interactions.

The O-methyloxime functional group is particularly noteworthy for its role in modulating the biological activity of the molecule. Oximes are known for their ability to form stable complexes with metal ions, which can be advantageous in certain therapeutic applications. Additionally, the O-methyloxime group can influence the compound's solubility and bioavailability, making it an important consideration in drug design.

Recent research has highlighted the potential of 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results showed that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Another study focused on its anticancer activity, particularly against breast cancer cells. The compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, indicating its promise as a targeted therapy.

In addition to its therapeutic potential, 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime has been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for successful drug development. The compound's lipophilicity and stability contribute to its good oral bioavailability and prolonged half-life, making it a promising candidate for further clinical evaluation.

The synthesis of 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 3-nitro-4-chlorobenzaldehyde with 3-trifluoromethylthiophenol followed by conversion to the corresponding oxime using methoxylamine hydrochloride. This multi-step process highlights the importance of synthetic chemistry in developing complex molecules with specific biological activities.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime. Preclinical studies are ongoing to evaluate its safety and efficacy in various disease models. Additionally, efforts are being made to optimize its chemical structure through structure-activity relationship (SAR) studies to enhance its therapeutic potential.

In conclusion, 3-Nitro-4-{3-(trifluoromethyl)phenylsulfanyl}benzenecarbaldehyde O-methyloxime (CAS No. 477852-19-0) represents a promising compound in medicinal chemistry with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to advance our understanding of this molecule, it holds significant promise for contributing to the advancement of therapeutic options in various medical fields.